N-(4-chlorophenyl)-2-((1-(2-methoxyethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
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Description
N-(4-chlorophenyl)-2-((1-(2-methoxyethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22ClN3O3S and its molecular weight is 431.94. The purity is usually 95%.
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Scientific Research Applications
- N-(4-chlorophenyl)-2-((1-(2-methoxyethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide has demonstrated potent antifungal properties. Researchers have investigated its efficacy against various fungal pathogens, including Candida species and dermatophytes. The compound’s mechanism of action involves inhibiting fungal cell wall synthesis or disrupting membrane integrity. Further studies are needed to explore its potential as a therapeutic agent in antifungal drug development .
- Inflammation plays a crucial role in various diseases, from autoimmune disorders to chronic inflammatory conditions. Preliminary research suggests that this compound may possess anti-inflammatory properties. It could modulate pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Investigating its impact on specific inflammatory pathways and cellular targets is essential for understanding its therapeutic potential .
- Some studies have explored the anticancer effects of N-(4-chlorophenyl)-2-((1-(2-methoxyethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide . It may inhibit cancer cell proliferation, induce apoptosis, or interfere with angiogenesis. Researchers have investigated its activity against various cancer types, including breast, lung, and colon cancers. However, more comprehensive preclinical and clinical studies are necessary to validate its efficacy and safety .
- Cardiovascular diseases remain a global health challenge. Some evidence suggests that this compound could have cardiovascular benefits. It might modulate blood pressure, improve endothelial function, or reduce oxidative stress. Researchers are exploring its potential as an adjunct therapy for hypertension, atherosclerosis, or ischemic heart disease .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, require effective neuroprotective agents. N-(4-chlorophenyl)-2-((1-(2-methoxyethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide has shown promise in preclinical models. It may enhance neuronal survival, reduce oxidative damage, or modulate neuroinflammation. However, translating these findings into clinical applications remains a challenge .
- Metabolic syndrome, characterized by obesity, insulin resistance, and dyslipidemia, is a significant health concern. Some studies suggest that this compound could influence glucose metabolism, lipid profiles, and adipokine secretion. Investigating its effects on insulin sensitivity, adipose tissue inflammation, and lipid homeostasis could provide valuable insights for managing metabolic disorders .
Antifungal Activity
Anti-Inflammatory Effects
Anticancer Potential
Cardiovascular Applications
Neuroprotective Properties
Metabolic Syndrome and Diabetes Research
OECD Existing Chemicals Database. OECD’s Work on Co-operating in the Investigation of High Production Volume Chemicals. National Institute of Health Sciences. Class A236: N-(4-chlorophenyl)-2-[1-(2-methoxyethyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide.
properties
IUPAC Name |
N-(4-chlorophenyl)-2-[1-(2-methoxyethyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN3O3S/c1-27-12-11-25-19(15-3-9-18(28-2)10-4-15)13-23-21(25)29-14-20(26)24-17-7-5-16(22)6-8-17/h3-10,13H,11-12,14H2,1-2H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVBGSJWQDHWBEZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=CN=C1SCC(=O)NC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.